3-(1-Ethyl-1-methoxy-propyl)-pyridine-2-carbaldehyde

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-(3-methoxypentan-3-yl)pyridine-2-carbaldehyde
• InChI: InChI=1S/C12H17NO2/c1-4-12(5-2,15-3)10-7-6-8-13-11(10)9-14/h6-9H,4-5H2,1-3H3
• InChI Key: XBJZMOCWKWKCAI-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C1=C(N=CC=C1)C=O)OC

Description

3-(1-Ethyl-1-methoxy-propyl)-pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Activated MnO2 (0.458 g, 5.26 mmol) was added to a stirred solution of [3-(1-ethyl-1-methoxy-propyl)-pyridin-2-yl]-methanol (0.110 g, 0.526 mmol) in CH2Cl2 (3 mL). The mixture was stirred for 16 h, and then filtered through a celite cake. The filtrate was concentrated by evaporation under vacuum, and the residue was purified by flash chromatography on a silica gel column (CH2Cl2), affording 3-(1-ethyl-1-methoxy-propyl)-pyridine-2-carbaldehyde as yellow oil (0.086 g, 46%). 1H NMR (CDCl3) δ 0.71 (t, 6H, J=7.5 Hz), 1.83-2.09 (m, 4H) 3.16 (s, 3H), 7.37 (dd, 1H, J=7.7, 4.8 Hz), 7.62 (dd, 1H, J=7.8, 1.5 Hz), 8.65 (dd, 1H, J=4.8, 1.5 Hz), 10.57 (s, 1H).